Cas no 108719-43-3 (4(1H)-Quinazolinone, 2-[(2-methylphenyl)amino]-)

4(1H)-Quinazolinone, 2-[(2-methylphenyl)amino]- structure
108719-43-3 structure
Product Name:4(1H)-Quinazolinone, 2-[(2-methylphenyl)amino]-
CAS No:108719-43-3
MF:C15H13N3O
MW:251.283222913742
CID:1186328
Update Time:2024-08-04

4(1H)-Quinazolinone, 2-[(2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone, 2-[(2-methylphenyl)amino]-
    • 4(3H)-Quinazolinone, 2-[(2-methylphenyl)amino]-
    • Inchi: 1S/C15H13N3O/c1-10-6-2-4-8-12(10)16-15-17-13-9-5-3-7-11(13)14(19)18-15/h2-9H,1H3,(H2,16,17,18,19)
    • InChI Key: KBNYLLPGENWUQG-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(=O)NC=1NC1=CC=CC=C1C

Computed Properties

  • Exact Mass: 251.10599

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 419.2±38.0 °C(Predicted)
  • PSA: 53.49
  • pka: 1.86±0.20(Predicted)
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